BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Reactive
Yellow 185 in Textile Dyeing Research

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Reactive Yellow
185 for dyeing cellulosic textiles, particularly cotton. The information is compiled from technical
data sheets and established principles of reactive dyeing. While specific research studies
detailing the application of Reactive Yellow 185 were not available in the public domain, the
following protocols and data represent a standard approach for the use of similar reactive dyes.

Properties of Reactive Yellow 185

Reactive Yellow 185 is a water-soluble azo dye known for its bright, greenish-yellow shade. It
is primarily used for dyeing cellulosic fibers such as cotton, linen, and viscose. The dye forms a
covalent bond with the hydroxyl groups of the cellulose under alkaline conditions, resulting in
excellent wash fastness.

Chemical and Physical Properties:
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Property Value

C.I. Name Reactive Yellow 185
CAS Number 111211-44-0

Molecular Formula C27H24CIK3N801554
Molecular Weight 981.53 g/mol
Appearance Greenish-yellow powder
Solubility High in water

Experimental Protocols

The following is a generalized protocol for the exhaust dyeing of cotton fabric with Reactive
Yellow 185. The parameters can be optimized to achieve desired shades and performance.

Materials and Equipment

e Scoured and bleached 100% cotton fabric

» Reactive Yellow 185 dye

¢ Glauber's salt (anhydrous sodium sulfate)

e Soda ash (sodium carbonate)

e Acetic acid

» Non-ionic soaping agent

e Laboratory dyeing machine (e.g., Mathis Labomat or similar)
e Spectrophotometer for color measurement

o Standard laboratory glassware

Dyeing Procedure
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o Preparation of the Dyebath:

o Set the liquor ratio (the ratio of the weight of the goods to the volume of the dyebath) to
1:20.

o Add the required amount of Reactive Yellow 185, previously dissolved in a small amount
of warm water, to the dyebath.

o Add the specified amount of Glauber's salt to the dyebath.

e Dyeing Cycle:

[e]

Enter the cotton fabric into the dyebath at room temperature.

Run the machine for 10 minutes.

[e]

o

Raise the temperature to 60°C over 20 minutes.

Run the machine for 30 minutes at 60°C.

[¢]

[¢]

Add the required amount of soda ash, previously dissolved in water, to the dyebath in two
portions over 10 minutes.

o

Continue the dyeing process for a further 60 minutes at 60°C.
 Aftertreatment (Washing-off):
o Drain the dyebath.
o Rinse the fabric with cold water for 10 minutes.
o Neutralize the fabric with a 0.5 g/L solution of acetic acid at 40°C for 10 minutes.
o Soap the fabric with a 2 g/L solution of a non-ionic soaping agent at 95°C for 15 minutes.
o Rinse the fabric with hot water for 10 minutes.

o Rinse the fabric with cold water for 10 minutes.
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o Squeeze and air-dry the fabric.

Experimental Workflow Diagram

Caption: Experimental workflow for the exhaust dyeing of cotton with Reactive Yellow 185.

Data Presentation
Recipe for Different Shades

The following table provides a sample recipe for achieving light, medium, and deep shades on
cotton fabric. These are starting points and may require optimization based on the specific
fabric and equipment used.

Component Light Shade (0.5% Medium Shade Deep Shade (3.0%
owf) (1.5% owf) owf)

Reactive Yellow 185 0.5% 1.5% 3.0%

Glauber's Salt 40 g/L 60 g/L 80 g/L

Soda Ash 10 g/L 15g/L 20 g/L

Liquor Ratio 1:20 1:20 1:20

Dyeing Temperature 60°C 60°C 60°C

Dyeing Time 60 min 60 min 60 min

% owf = percentage on the weight of fabric

Fastness Properties

The following table summarizes the expected fastness properties of cotton dyed with Reactive
Yellow 185 according to ISO standards.
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Fastness Property ISO Standard Rating (1-5, 5 is best)
Light Fastness ISO 105-B02 5-6
Washing Fastness (Staining) ISO 105-C06 4-5
Washing Fastness (Change in

ISO 105-C06 5
Shade)
Water Fastness (Staining) ISO 105-E01 4-5
Water Fastness (Change in

ISO 105-E01 5
Shade)
Perspiration Fastness

i ISO 105-E04 4-5

(Staining)
Perspiration Fastness (Change

ISO 105-E04 5
in Shade)
Dry Rubbing Fastness ISO 105-X12 4-5
Wet Rubbing Fastness ISO 105-X12 4

Signaling Pathways and Logical Relationships
Dye-Fiber Interaction

The dyeing process with reactive dyes involves several key stages. Initially, the dye is
adsorbed onto the surface of the fiber from the aqueous solution, a process facilitated by the
presence of an electrolyte like Glauber's salt, which reduces the natural repulsion between the
anionic dye and the negatively charged cotton fiber. In the subsequent fixation stage, the
addition of an alkali, such as soda ash, raises the pH of the dyebath. This high pH activates the
hydroxyl groups on the cellulose, which then act as nucleophiles, attacking the reactive group
on the dye molecule to form a strong, permanent covalent bond.

» To cite this document: BenchChem. [Application Notes and Protocols for Reactive Yellow
185 in Textile Dyeing Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168554#using-reactive-yellow-185-in-textile-dyeing-
research]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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